Methyl 2-(4-bromo-2-hydroxyphenyl)acetate
Overview
Description
“Methyl 2-(4-bromo-2-hydroxyphenyl)acetate” is a chemical compound with the molecular formula C9H9BrO3 and a molecular weight of 245.07 . It is also known as "METHYL 2-(5-BROMO-2-HYDROXYPHENYL)ACETATE" .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringO=C(OC)COC(C=C1)=CC=C1Br
. This indicates that the compound contains a bromine atom attached to a phenyl ring, which is further connected to an acetate group via an oxygen atom . Physical and Chemical Properties Analysis
“this compound” is a solid compound . It has a density of 1.562±0.06 g/cm3 at 20 ºC 760 Torr . The predicted boiling point is 317.1±27.0 °C .Scientific Research Applications
Crystal Structure Analysis
Methyl 2-(4-bromo-2-hydroxyphenyl)acetate has been studied for its crystal structure. Lee et al. (2017) investigated the crystal structure of a related compound, methyl 2-[5-(2-hydroxyphenyl)-2H-tetrazol-2-yl]acetate, which is a major product from a reaction involving methyl 2-bromoacetate (Lee, Ryu, & Lee, 2017).
Organic Chemistry Education
The compound has applications in organic chemistry education. Min (2015) described an organic experiment for a drug intermediate that could be achieved using methyl 2-bromoacetate as a raw material, enhancing students' interest in scientific research and experimental skills (Min, 2015).
Bromination Reactions
Baltrushis et al. (1982, 1983) explored the bromination of certain derivatives with bromine in acetic acid, involving compounds structurally related to this compound. These studies contribute to understanding the bromination reactions of hydroxyphenyl compounds (Baltrushis, Beresnevichyus, & Mitskyavichyus, 1982), (Baltrushis, Beresnevichyus, & Mitskyavichyus, 1983).
Marine Fungal Compounds
Wang et al. (2009) isolated new compounds from the marine fungus Penicillium griseofulvum, including a compound structurally related to this compound. These findings highlight the potential of marine sources in discovering new compounds with various properties (Wang et al., 2009).
Synthesis of Liquid Crystal Display Materials
Guo-du (2001) studied the synthesis of bromo-4'-hydroxybiphenyl, a key intermediate for synthesizing liquid crystal display materials, starting from compounds similar to this compound (Guo-du, 2001).
Synthesis of Bromophenol Derivatives
Li et al. (2007) isolated novel bromophenol derivatives from marine red algae, indicating the importance of bromophenols in natural product chemistry and their potential applications (Li, Li, Ji, & Wang, 2007).
Safety and Hazards
The safety data sheet for “Methyl 2-(4-bromo-2-hydroxyphenyl)acetate” suggests that it should be handled with care . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn while handling this compound .
Mechanism of Action
Mode of Action
Similar compounds often participate in reactions involving transition metals, forming new bonds in the process .
Biochemical Pathways
Similar compounds are often involved in carbon–carbon bond forming reactions, which are crucial in many biochemical pathways .
Result of Action
Similar compounds often result in the formation of new carbon–carbon bonds, which can lead to the synthesis of complex organic molecules .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of transition metals is often crucial for the reactions involving similar compounds .
Properties
IUPAC Name |
methyl 2-(4-bromo-2-hydroxyphenyl)acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3/c1-13-9(12)4-6-2-3-7(10)5-8(6)11/h2-3,5,11H,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBOMCEKGANOYMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C=C(C=C1)Br)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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